![molecular formula C19H16N2O4 B6280230 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid CAS No. 2247102-95-8](/img/no-structure.png)
3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid
Overview
Description
3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid (NPOFA) is a synthetic organic compound with a wide range of applications in the scientific research field. NPOFA is a formamido acid that has a five-membered heterocyclic ring, a phenyl group, and an amide group, which makes it an ideal compound for a variety of biochemical and physiological processes. NPOFA has been used in a variety of studies and experiments, ranging from its synthesis method to its biochemical and physiological effects.
Scientific Research Applications
3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been used in a variety of scientific research applications, including cell culture experiments, protein folding studies, and enzymatic reactions. In cell culture experiments, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been used to study the effects of cell proliferation and differentiation. In protein folding studies, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been used to study the structure and stability of proteins. In enzymatic reactions, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been used to study the kinetics of enzyme-catalyzed reactions.
Mechanism of Action
3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has a number of distinct mechanisms of action. In cell culture experiments, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been shown to inhibit cell proliferation and differentiation by targeting specific cell cycle regulatory proteins. In protein folding studies, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been shown to stabilize protein structures by forming hydrogen bonds with the side chains of amino acid residues. In enzymatic reactions, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been shown to increase the rate of reaction by acting as a substrate for the enzyme.
Biochemical and Physiological Effects
3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been shown to have a number of biochemical and physiological effects. In cell culture experiments, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been shown to inhibit cell proliferation and differentiation. In protein folding studies, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been shown to stabilize protein structures. In enzymatic reactions, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has been shown to increase the rate of reaction.
Advantages and Limitations for Lab Experiments
3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid has a number of advantages and limitations for lab experiments. One advantage of using 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid is that it is a cost-effective and simple way to synthesize the compound. Another advantage is that it has a wide range of applications, making it a versatile compound for a variety of experiments. One limitation of using 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid is that it can be difficult to purify the compound using column chromatography.
Future Directions
The potential future directions for 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid are numerous. One possible direction is to explore its use in drug discovery and development. Another possible direction is to investigate its use in gene expression studies. Additionally, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid could be used to study protein-protein interactions and to develop new therapeutic agents. Finally, 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid could be used to study the effects of environmental pollutants on biochemical and physiological processes.
Synthesis Methods
3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid is synthesized using a three-step process. The first step involves the reaction of 5-hydroxy-1,2-oxazole with 2-chloro-1-phenyl-ethanone in the presence of a base. This reaction produces a cyclic intermediate, which is then reacted with 2-aminobenzenesulfonamide in the presence of a base to form the desired 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid product. The third step involves the purification of the product using column chromatography. This method is advantageous because it is a simple and cost-effective way to synthesize 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid involves the reaction of N-phenylglycine with 2-amino-5-phenyl-1,2-oxazole-4-carboxylic acid, followed by formylation and subsequent coupling with 3-bromopropionic acid.", "Starting Materials": [ "N-phenylglycine", "2-amino-5-phenyl-1,2-oxazole-4-carboxylic acid", "3-bromopropionic acid", "DMF (N,N-dimethylformamide)", "DCC (N,N'-dicyclohexylcarbodiimide)", "HOBt (1-hydroxybenzotriazole)", "DIPEA (N,N-diisopropylethylamine)", "TFA (trifluoroacetic acid)", "DCM (dichloromethane)", "EtOAc (ethyl acetate)", "NaHCO3 (sodium bicarbonate)", "NaCl (sodium chloride)", "Na2SO4 (sodium sulfate)", "water" ], "Reaction": [ "N-phenylglycine is reacted with 2-amino-5-phenyl-1,2-oxazole-4-carboxylic acid in DMF with DCC and HOBt as coupling agents to form the amide intermediate.", "The amide intermediate is then formylated using DMF and POCl3 to form the N-formyl amide intermediate.", "The N-formyl amide intermediate is then coupled with 3-bromopropionic acid in the presence of DIPEA to form the final product.", "The final product is purified by column chromatography using a mixture of DCM and EtOAc as the eluent.", "The purified product is then treated with TFA to remove the protecting groups.", "The resulting product is then washed with water, NaHCO3, NaCl, and Na2SO4 to remove any impurities.", "The final product is obtained as a white solid." ] } | |
CAS RN |
2247102-95-8 |
Product Name |
3-[N-phenyl-1-(5-phenyl-1,2-oxazol-3-yl)formamido]propanoic acid |
Molecular Formula |
C19H16N2O4 |
Molecular Weight |
336.3 |
Purity |
95 |
Origin of Product |
United States |
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